![molecular formula C6H9ClN2O3 B2983341 1-(2-Hydroxyethyl)pyrazole-4-carboxylic acid;hydrochloride CAS No. 2137560-12-2](/img/structure/B2983341.png)
1-(2-Hydroxyethyl)pyrazole-4-carboxylic acid;hydrochloride
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Overview
Description
“1-(2-Hydroxyethyl)pyrazole-4-carboxylic acid;hydrochloride” is a chemical compound with the CAS Number: 2137560-12-2 . It has a molecular weight of 192.6 . The IUPAC name for this compound is 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid hydrochloride . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H8N2O3.ClH/c9-2-1-8-4-5(3-7-8)6(10)11;/h3-4,9H,1-2H2,(H,10,11);1H . This indicates that the compound has a pyrazole ring with a hydroxyethyl group at the 1-position and a carboxylic acid group at the 4-position .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is room temperature .Scientific Research Applications
Chemical Synthesis and Functionalization
One area of research focuses on the functionalization reactions of pyrazole derivatives. Studies have explored the reactions of pyrazole-3-carboxylic acid and its acid chloride with various nucleophiles, leading to the synthesis of novel compounds. For instance, the reaction of 1H-pyrazole-3-carboxylic acid with aminophenol derivatives has resulted in the formation of N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides, highlighting the versatility of pyrazole derivatives in synthesizing compounds with potential utility in various domains, including materials science and chemistry (Yıldırım & Kandemirli, 2006).
Synthesis Improvement
Another significant contribution is the development of improved synthesis methods for pyrazole derivatives. Research has achieved an enhanced yield of 1H-pyrazole-4-carboxylic acid through optimized synthesis techniques, which is crucial for scaling the production of such compounds for further application in research and development (Dong, 2011).
Material Science Applications
Pyrazole derivatives have also found applications in material science. For example, the synthesis of oligo-pyrazole-based thin films has been reported, where pyrazole-3,4-dicarboxylic acid was utilized in creating novel materials with promising optical properties. These materials exhibit potential for use in optoelectronic applications, demonstrating the wide-ranging utility of pyrazole derivatives in advancing material sciences (Cetin, Korkmaz, & Bildirici, 2018).
Corrosion Inhibition
Additionally, pyrazole derivatives have been evaluated as corrosion inhibitors, offering a cost-effective and efficient solution to corrosion problems in industrial applications. Studies have shown that these compounds can significantly inhibit the corrosion of steel in acidic solutions, marking their importance in the field of corrosion science (Motawea & Abdelaziz, 2015).
Electrochemistry
Research into the electrooxidation of pyrazoles containing the hydroxyethyl group has led to the discovery of new pathways for the synthesis of carboxylic acids from pyrazole derivatives. This exploration not only advances our understanding of electrochemical reactions but also opens up new possibilities for the synthesis of valuable chemical intermediates (Lyalin & Petrosyan, 2011).
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H315, H319, H335 . The precautionary statements associated with this compound are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
Pyrazole derivatives, including “1-(2-Hydroxyethyl)pyrazole-4-carboxylic acid;hydrochloride”, have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The goal of current research is to discuss the developments in synthetic techniques and biological activity related to pyrazole derivatives .
Mechanism of Action
Target of Action
It’s worth noting that pyrazole derivatives have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
A molecular simulation study on a similar compound showed a desirable fitting pattern in the lmptr1 pocket (active site), characterized by lower binding free energy . This suggests that the compound might interact with its target in a similar manner, leading to changes in the target’s function.
Biochemical Pathways
It’s known that pyrazole derivatives can affect various biochemical pathways due to their diverse pharmacological effects .
Result of Action
Some pyrazole derivatives have shown significant antileishmanial and antimalarial activities . For instance, one compound displayed superior antipromastigote activity, which was significantly more active than standard drugs .
Properties
IUPAC Name |
1-(2-hydroxyethyl)pyrazole-4-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3.ClH/c9-2-1-8-4-5(3-7-8)6(10)11;/h3-4,9H,1-2H2,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVUFWLZFWCUZPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CCO)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2137560-12-2 |
Source
|
Record name | 1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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